Cas no 2227741-13-9 ((1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol
• CAS No: 2227741-13-9
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5993344
• PubChem ID: 165665425
• Update Time: 2025-07-22

(1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol
• 2227741-13-9
• EN300-1802653

• Inchi： 1S/C9H10F3NO/c10-5-3-6(11)9(7(12)4-5)8(14)1-2-13/h3-4,8,14H,1-2,13H2/t8-/m1/s1
• InChI Key： RCJYASFIJFEUJX-MRVPVSSYSA-N
• SMILES： FC1C=C(C=C(C=1[C@@H](CCN)O)F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol

Introduction to (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol (CAS No. 2227741-13-9)

(1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227741-13-9, belongs to a class of molecules that exhibit intriguing chemical properties, making it a subject of considerable interest in both academic and industrial settings.

The molecular structure of (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol features a chiral center at the propanol moiety, which contributes to its unique stereochemical properties. The presence of a trifluorophenyl group further enhances its reactivity and potential utility in synthetic chemistry. This combination of features has positioned the compound as a valuable building block in the design of novel pharmaceutical agents.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group, in particular, is known to modulate the electronic properties of adjacent aromatic rings, leading to compounds with improved pharmacokinetic profiles. (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol exemplifies this trend, as its structural features are likely to contribute to its efficacy in drug discovery.

Current research in the field of medicinal chemistry has highlighted the importance of enantiopure compounds in achieving optimal therapeutic outcomes. The stereochemistry of (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol makes it a promising candidate for further investigation in this context. Studies have demonstrated that enantiomerically pure drugs can exhibit distinct pharmacological effects, underscoring the need for precise control over molecular chirality.

The synthesis of (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol presents unique challenges due to its complex structural framework. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are often employed to achieve high enantiomeric purity. These approaches not only highlight the compound's synthetic complexity but also showcase the cutting-edge techniques used in modern organic synthesis.

One of the most compelling aspects of (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol is its potential as an intermediate in the synthesis of more complex bioactive molecules. The amino and hydroxyl functional groups provide multiple sites for further chemical modification, enabling the construction of diverse pharmacophores. This versatility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacological properties. The ability of these molecules to interact selectively with biological targets has led to their widespread use in drug development. (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol, with its unique structural features, is well-positioned to contribute to this ongoing effort.

In conclusion, (1R)-3-amino-1-(2,4,6-trifluorophenyl)propan-1-ol (CAS No. 2227741-13-9) represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in drug discovery and development.